2-(dimethylamino)-2-(4-fluorophenyl)-N-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}acetamide

• IUPAC Name: 2-(dimethylamino)-2-(4-fluorophenyl)-N-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]acetamide
• InChI: InChI=1S/C15H19FN4O3/c1-20(2)14(10-4-6-11(16)7-5-10)15(21)17-8-12-18-13(9-22-3)23-19-12/h4-7,14H,8-9H2,1-3H3,(H,17,21)
• InChI Key: CMZPUYQHCXABJS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(C1=CC=C(C=C1)F)C(=O)NCC2=NOC(=N2)COC
• Molecular Formula: C15H19FN4O3
• Molecular Weight: 322.33 g/mol

Description

2-(dimethylamino)-2-(4-fluorophenyl)-N-{[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}acetamide is a useful research compound. Its molecular formula is C15H19FN4O3 and its molecular weight is 322.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 322.14411864 g/mol and the complexity rating of the compound is 378. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Effects and Pharmacology

Compounds similar to the specified acetamide derivative have been studied for their biological effects and pharmacological properties. For instance, acetamide derivatives, including various N,N-dimethylacetamides and formamides, have commercial importance due to their biological consequences upon exposure. These substances exhibit varying biological responses, reflecting their material biology and usage or proposed usage. The environmental toxicology of such materials has seen significant advancements, underscoring the need to understand their biological impacts thoroughly (Kennedy, 2001).

Therapeutic Efficacy and Mechanisms of Action

The exploration of acetaminophen, a widely used analgesic and antipyretic, offers insights into the analgesic mechanisms of related acetamide compounds. Acetaminophen's metabolism to N-acylphenolamine (AM404) and its action on specific receptors in the brain and spinal cord highlight complex analgesic mechanisms that could inform research on similar acetamide derivatives. This understanding contributes to pain management techniques and highlights the compound's weak anti-inflammatory activity due to its minimal inhibition of cyclooxygenase enzymes (Ohashi & Kohno, 2020).

Environmental Impact and Removal Techniques

The environmental presence and impact of pharmaceutical compounds, including acetaminophen, underscore the importance of effective removal strategies from water sources. Advanced oxidation processes (AOPs) have emerged as potent methods for treating water contaminated with such compounds, leading to the degradation into less harmful substances. Understanding the kinetics, mechanisms, and by-products of AOPs in treating acetaminophen can guide the development of cleaner technologies for managing similar compounds in the environment (Igwegbe et al., 2021).